Cas no 42287-98-9 (3-4-(aminomethyl)phenylpropanoic acid hydrochloride)

3-4-(Aminomethyl)phenylpropanoic acid hydrochloride is a chemically synthesized compound featuring both an aminomethyl group and a carboxylic acid functionality, rendered as its hydrochloride salt for enhanced stability and solubility. This intermediate is particularly valuable in pharmaceutical and organic synthesis, where its bifunctional structure enables its use in the preparation of more complex molecules, such as active pharmaceutical ingredients (APIs) and peptidomimetics. The hydrochloride form ensures improved handling characteristics and compatibility with various reaction conditions. Its well-defined purity and consistent composition make it a reliable choice for research and industrial applications requiring precise chemical modifications.
3-4-(aminomethyl)phenylpropanoic acid hydrochloride structure
42287-98-9 structure
Product Name:3-4-(aminomethyl)phenylpropanoic acid hydrochloride
CAS No:42287-98-9
MF:C10H14ClNO2
MW:215.676661968231
CID:2637290
PubChem ID:69951158
Update Time:2025-05-24

3-4-(aminomethyl)phenylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-4-(aminomethyl)phenylpropanoic acid hydrochloride
    • Z3301412701
    • SCHEMBL6981197
    • 3-[4-(aminomethyl)phenyl]propanoic acid;hydrochloride
    • Benzenepropanoic acid, 4-(aminomethyl)-, hydrochloride (1:1)
    • 3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
    • EN300-1605852
    • 42287-98-9
    • Inchi: 1S/C10H13NO2.ClH/c11-7-9-3-1-8(2-4-9)5-6-10(12)13;/h1-4H,5-7,11H2,(H,12,13);1H
    • InChI Key: YKHSBVIEJSUATO-UHFFFAOYSA-N
    • SMILES: Cl.OC(CCC1C=CC(CN)=CC=1)=O

Computed Properties

  • Exact Mass: 215.0713064Da
  • Monoisotopic Mass: 215.0713064Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

3-4-(aminomethyl)phenylpropanoic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1605852-0.05g
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
0.05g
$72.0 2025-02-20
Enamine
EN300-1605852-0.1g
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
0.1g
$108.0 2025-02-20
Enamine
EN300-1605852-0.25g
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
0.25g
$154.0 2025-02-20
Enamine
EN300-1605852-0.5g
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
0.5g
$243.0 2025-02-20
Enamine
EN300-1605852-1.0g
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
1.0g
$311.0 2025-02-20
Enamine
EN300-1605852-2.5g
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
2.5g
$475.0 2025-02-20
Enamine
EN300-1605852-5.0g
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
5.0g
$749.0 2025-02-20
Enamine
EN300-1605852-10.0g
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
10.0g
$1092.0 2025-02-20
Enamine
EN300-1605852-50mg
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
50mg
$72.0 2023-09-23
Enamine
EN300-1605852-100mg
3-[4-(aminomethyl)phenyl]propanoic acid hydrochloride
42287-98-9 95.0%
100mg
$108.0 2023-09-23

Additional information on 3-4-(aminomethyl)phenylpropanoic acid hydrochloride

Research Brief on 3-4-(aminomethyl)phenylpropanoic acid hydrochloride (CAS: 42287-98-9): Recent Advances and Applications

3-4-(aminomethyl)phenylpropanoic acid hydrochloride (CAS: 42287-98-9) is a chemically significant compound with potential applications in pharmaceutical and biomedical research. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, focusing on its molecular characteristics, biological activity, and emerging applications in the field of chemical biology and medicine.

The compound, characterized by its hydrochloride salt form, has been investigated for its role as an intermediate in the synthesis of more complex bioactive molecules. Recent synthetic methodologies have optimized its production, achieving higher yields and purity, which are critical for its application in drug discovery pipelines. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and to study its interactions with biological targets.

Pharmacological studies have highlighted the compound's potential as a modulator of specific enzymatic pathways. In vitro assays demonstrate its affinity for certain receptors, suggesting its utility in designing enzyme inhibitors or activators. Furthermore, its pharmacokinetic properties, such as solubility and stability, have been evaluated to assess its suitability for oral or intravenous administration in preclinical models.

Recent research has also explored the therapeutic applications of 3-4-(aminomethyl)phenylpropanoic acid hydrochloride in treating inflammatory and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) drug development. Studies in animal models have shown promising results in reducing neuroinflammation and oxidative stress, although further clinical validation is required.

In conclusion, 3-4-(aminomethyl)phenylpropanoic acid hydrochloride (CAS: 42287-98-9) represents a versatile compound with significant potential in pharmaceutical research. Continued exploration of its mechanisms of action and therapeutic applications will be essential for translating these findings into clinical benefits. Future research should focus on optimizing its pharmacological profile and conducting rigorous safety and efficacy trials.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd